Cas no 2229550-04-1 (1,1-difluoro-2-methyl-3-{pyrazolo1,5-apyridin-3-yl}propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-{pyrazolo1,5-apyridin-3-yl}propan-2-amine
• CAS No: 2229550-04-1
• MF: C₁₁H₁₃F₂N₃
• MW: 225.237828969955
• CID: 5835548
• PubChem ID: 165686292
• Update Time: 2025-05-24

1,1-difluoro-2-methyl-3-{pyrazolo1,5-apyridin-3-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-{pyrazolo1,5-apyridin-3-yl}propan-2-amine
• 2229550-04-1
• 1,1-difluoro-2-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-amine
• EN300-1951834

• Inchi： 1S/C11H13F2N3/c1-11(14,10(12)13)6-8-7-15-16-5-3-2-4-9(8)16/h2-5,7,10H,6,14H2,1H3
• InChI Key： OZWUZEULEDLOAY-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=NN2C=CC=CC2=1)N)F

Computed Properties

• Exact Mass: 225.10775375g/mol
• Monoisotopic Mass: 225.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.3Ų

Additional information on 1,1-difluoro-2-methyl-3-{pyrazolo1,5-apyridin-3-yl}propan-2-amine

Professional Introduction to Compound with CAS No. 2229550-04-1 and Product Name: 1,1-difluoro-2-methyl-3-{pyrazolo1,5-apyridin-3-yl}propan-2-amine

The compound identified by the CAS number 2229550-04-1 and the product name 1,1-difluoro-2-methyl-3-{pyrazolo1,5-apyridin-3-yl}propan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both fluoro and pyrazoloapyridine moieties in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds incorporating fluorine atoms. The introduction of fluorine at the 1,1-difluoro position in this molecule is particularly noteworthy, as it can influence metabolic stability, lipophilicity, and binding affinity. These properties are critical in determining the efficacy and pharmacokinetic profile of a drug candidate. The fluoro group is known to enhance the metabolic stability of molecules by resisting hydrolysis and oxidation, thereby extending their half-life in vivo. This characteristic is especially valuable in the design of long-acting therapeutics.

The pyrazolo1,5-apyridin-3-yl substituent is another key feature of this compound that contributes to its pharmacological potential. Pyrazole and pyridine derivatives are well-documented scaffolds in medicinal chemistry, often exhibiting significant biological activity. The combination of these heterocyclic rings can lead to enhanced binding interactions with target enzymes and receptors. Specifically, the pyrazoloapyridine core has been implicated in various pharmacological actions, including anti-inflammatory, antiviral, and anticancer effects. The structural motif allows for precise tuning of electronic properties, which can be leveraged to optimize binding affinity and selectivity.

Recent studies have highlighted the importance of propan-2-amine functional groups in drug design. Amines are versatile pharmacophores that can participate in hydrogen bonding interactions with biological targets. In this compound, the amine is positioned strategically within the molecule to facilitate optimal interactions with potential therapeutic targets. The presence of a methyl group at the 2-methyl position further modulates the electronic and steric properties of the molecule, influencing its overall behavior in biological systems.

The synthesis and characterization of this compound have been influenced by cutting-edge methodologies in organic chemistry. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex pyrazoloapyridine core. These reactions provide high selectivity and yield, enabling efficient access to structurally intricate molecules like this one. Additionally, computational studies have played a pivotal role in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict binding modes with potential targets, guiding further optimization efforts.

The pharmacological evaluation of 1,1-difluoro-2-methyl-3-{pyrazolo1,5-apyridin-3-yl}propan-2-amine has revealed promising preliminary results. In vitro assays have indicated activity against several key biological pathways relevant to diseases such as cancer and inflammation. The combination of structural features suggests that this compound may exhibit dual functionality, targeting multiple pathways simultaneously. This polypharmacological approach has gained traction in recent years as a strategy to enhance therapeutic efficacy while minimizing side effects.

One particularly intriguing aspect of this molecule is its potential as an intermediate in the synthesis of more complex drug candidates. The modular nature of its structure allows for facile modifications at various positions without compromising overall integrity. This flexibility is invaluable in drug discovery pipelines where rapid iteration and optimization are essential. Researchers have already explored derivatives of this compound with altered substituents to fine-tune specific pharmacological properties.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, further studies are needed to fully elucidate the pharmacokinetic profile and potential toxicities of 1,1-difluoro-2-methyl-3-{pyrazolo1,5-apyridin-3-yl}propan-2-amine before it can be considered for clinical development. Preclinical studies focusing on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) will provide critical data for decision-making.

In conclusion, 2229550-04and its corresponding product name represent a compelling example of how structural innovation can drive advancements in medicinal chemistry. The unique combination of fluorinated moieties and heterocyclic rings offers a rich foundation for developing novel therapeutics with significant clinical implications. As research progresses, 1, 1, difluoro, 2, methyl, 3, {pyrazolo, 1, 5, apyridin, 3, yl}propan, 2, amine continues to be a focal point for investigation into new treatment modalities across various therapeutic areas.